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Compound of Interest

Compound Name:
2-Amino-1-cyclopentene-1-

carbonitrile

Cat. No.: B031213 Get Quote

This guide provides immediate, essential safety and logistical information for handling 2-
Amino-1-cyclopentene-1-carbonitrile in a laboratory setting. The following procedures are

designed to ensure the safety of researchers, scientists, and drug development professionals.

Chemical Identifier:

Name: 2-Amino-1-cyclopentene-1-carbonitrile

CAS Number: 2941-23-3

Molecular Formula: C₆H₈N₂

Hazard Summary: 2-Amino-1-cyclopentene-1-carbonitrile is a chemical that poses several

health risks. It is harmful if swallowed, inhaled, or comes into contact with skin.[1][2][3] It is

known to cause skin irritation and serious eye irritation.[1][3] Additionally, it may lead to

respiratory irritation.[1][2]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to ensure safety when handling this compound. Nitrile gloves

are recommended for their chemical resistance.[4][5][6][7][8]
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PPE Item Specification

Gloves Chemical-resistant nitrile rubber gloves.

Eye Protection
Safety glasses with side shields or chemical

goggles.

Body Protection Laboratory coat.

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood.[9] A NIOSH/MSHA or

European Standard EN 149 approved respirator

may be required if exposure limits are exceeded

or irritation is experienced.[9]

Handling and Storage Protocol
Storage: Store in a cool, dry, and well-ventilated area.[10][11] Keep the container tightly closed

and away from heat and oxidizing agents.[10][12][13] Some sources suggest refrigeration.[9]

Handling:

Preparation: Ensure a chemical fume hood is operational. Before handling, wash hands

thoroughly.

Personal Protective Equipment (PPE): Wear all required PPE as specified in the table above.

Weighing and Transfer: Conduct all weighing and transferring of the solid compound within a

chemical fume hood to avoid inhalation of dust. Use non-sparking tools.

Spill Management: In case of a spill, sweep up the solid material, taking care not to generate

dust, and place it into a suitable, sealed container for disposal.[9] For liquid spills, absorb the

material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for

disposal.

Post-Handling: After handling, wash hands and any exposed skin thoroughly.[9] Do not eat,

drink, or smoke in the handling area.[1][9]
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First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[9][14]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing. If skin irritation

persists, seek medical attention.[9]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing and seek immediate medical attention.[1]

[9]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of milk or water. Seek

immediate medical attention.[15]

Disposal Plan
Dispose of 2-Amino-1-cyclopentene-1-carbonitrile and its containers as hazardous waste.

Do not dispose of it down the drain or with general laboratory waste.

Step-by-Step Disposal Protocol:

Waste Segregation: Isolate waste 2-Amino-1-cyclopentene-1-carbonitrile and any

contaminated materials (e.g., filter paper, pipette tips, gloves) from other waste streams.

Containerization: Place the chemical waste into a clearly labeled, sealable, and chemically

compatible hazardous waste container.
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Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "2-Amino-1-cyclopentene-1-carbonitrile," and the associated hazards

(e.g., "Toxic," "Irritant").

Storage: Store the sealed hazardous waste container in a designated, well-ventilated

satellite accumulation area, away from incompatible materials.

Disposal: Arrange for the collection and disposal of the hazardous waste through an

approved waste disposal company, following all local, state, and federal regulations.[9][11]

[14]

Workflow Diagram

Workflow for Handling 2-Amino-1-cyclopentene-1-carbonitrile
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Caption: Workflow for handling 2-Amino-1-cyclopentene-1-carbonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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